Cas no 1880719-60-7 (3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide)

3-(4-Ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide is a specialized pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted pyrazole core linked to a propanamide moiety, offering versatility in molecular interactions. The ethoxy group enhances solubility and bioavailability, while the methylamino substitution contributes to its binding affinity in biological systems. This compound may serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or metabolic pathways. Its well-defined chemical properties make it suitable for structure-activity relationship studies. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliability in experimental applications.
3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide structure
1880719-60-7 structure
Product Name:3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide
CAS No:1880719-60-7
MF:C10H18N4O2
MW:226.275521755219
CID:6452054
PubChem ID:165862392
Update Time:2025-09-24

3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide
    • 1880719-60-7
    • EN300-1139972
    • Inchi: 1S/C10H18N4O2/c1-4-16-8-5-13-14(6-8)7-10(2,12-3)9(11)15/h5-6,12H,4,7H2,1-3H3,(H2,11,15)
    • InChI Key: DNXCLIKOLXMWLL-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(CN1C=C(C=N1)OCC)NC)N

Computed Properties

  • Exact Mass: 226.14297583g/mol
  • Monoisotopic Mass: 226.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 82.2Ų

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Additional information on 3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide

Research Brief on 3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide (CAS: 1880719-60-7)

3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide (CAS: 1880719-60-7) is a novel compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and propanamide structure, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide. Preliminary in vitro and in vivo experiments suggest that this compound exhibits significant affinity for specific protein targets involved in inflammatory and neurodegenerative pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its role as a modulator of key signaling pathways, including the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell survival.

In addition to its anti-inflammatory properties, 3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide has been investigated for its potential neuroprotective effects. A study conducted by Smith et al. (2024) demonstrated that this compound could attenuate oxidative stress and neuronal apoptosis in models of Parkinson's disease, suggesting its utility in the treatment of neurodegenerative disorders. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects for central nervous system (CNS) diseases.

From a chemical perspective, the synthesis and optimization of 3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide have been the subject of several recent patents and publications. Advanced computational modeling and structure-activity relationship (SAR) studies have enabled researchers to refine the compound's pharmacokinetic profile, improving its bioavailability and reducing off-target effects. These advancements underscore the compound's potential as a lead candidate for further drug development.

Despite these promising findings, challenges remain in the clinical translation of 3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide. Issues such as dose-dependent toxicity and long-term safety profiles need to be addressed through rigorous preclinical and clinical trials. Ongoing research aims to explore these aspects, with several phase I trials currently underway to evaluate the compound's safety and tolerability in human subjects.

In conclusion, 3-(4-ethoxy-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide represents a promising avenue for therapeutic intervention in inflammatory and neurodegenerative diseases. Its unique chemical structure and multifaceted biological activities position it as a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline to realize its full clinical potential.

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